Cas no 1146214-81-4 (BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-,+)

• Product Name: BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-,+
• CAS No: 1146214-81-4
• MF: C₁₅H₂₁BO₅
• MW: 292.135245084763
• CID: 4572611
• Update Time: 2025-07-16

BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-,+ Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl 5-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-,+
• 5-Methoxy-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester

• Inchi： 1S/C15H21BO5/c1-14(2)15(3,4)21-16(20-14)12-8-7-10(18-5)9-11(12)13(17)19-6/h7-9H,1-6H3
• InChI Key： KCKZVAYMNDDCGI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=CC=C1B1OC(C)(C)C(C)(C)O1

Additional information on BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-,+

BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-

BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- (CAS No. 1146214-81-4) is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a unique fusion of traditional aromatic chemistry with modern boron-containing functionalities, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both a methoxy group and a tetramethyl-1,3,2-dioxaborolan-2-yl moiety endows it with distinct chemical properties that are highly valuable for drug development and material science applications.

The tetramethyl-1,3,2-dioxaborolan-2-yl group is particularly noteworthy as it serves as an excellent handle for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. This boronic ester functionality is compatible with a range of palladium-catalyzed reactions, including Suzuki-Miyaura and Heck couplings, enabling the efficient formation of carbon-carbon bonds. Such transformations are fundamental in the synthesis of pharmaceuticals and agrochemicals, where precise control over molecular structure is essential for achieving desired biological activity.

In recent years, there has been a surge in research focused on the development of novel boron-containing therapeutics. Boron compounds have shown promise in various therapeutic areas, including oncology and infectious diseases. The BENZOIC ACID core provides a stable aromatic scaffold that can be further modified to introduce specific pharmacophores. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer cell proliferation. The methoxy group at the 5-position adds another layer of modularity, allowing for selective functionalization at different sites while maintaining overall structural integrity.

One of the most compelling aspects of this compound is its potential in medicinal chemistry due to its boronic ester moiety. Boron-containing compounds have historically been associated with high metabolic stability and favorable pharmacokinetic profiles. This has led to their incorporation into several FDA-approved drugs. The tetramethyl-dioxaborolan group enhances the stability of the boronic ester under physiological conditions while also facilitating its participation in cross-coupling reactions. This balance makes it an ideal candidate for library synthesis and high-throughput screening campaigns aimed at discovering new drug candidates.

The synthesis of BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- involves multi-step organic transformations that highlight the intersection of classical organic synthesis and modern boron chemistry. The process typically begins with the preparation of the dioxaborolane derivative followed by its reaction with appropriately substituted benzoic acid derivatives under palladium catalysis. The methoxy group can be introduced at various stages depending on synthetic strategy, offering flexibility in final product design.

Recent advancements in flow chemistry have also been leveraged to improve the efficiency and scalability of synthesizing this compound. Flow systems allow for precise control over reaction conditions, reducing byproduct formation and enhancing yield. This approach is particularly advantageous when working with sensitive functional groups like boronic esters, which can be prone to hydrolysis or oxidation under harsh conditions.

The applications of this compound extend beyond pharmaceuticals into materials science. Boron-containing polymers and coatings exhibit unique properties such as thermal stability and chemical resistance. The BENZOIC ACID moiety contributes to hydrophobicity and aromaticity in these materials while the boronic ester functionality allows for further functionalization via cross-coupling techniques. Such materials are being explored for use in electronics, coatings that require high performance under extreme conditions.

In conclusion,BENZOIC ACID, 5-METHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN)- (CAS No. 1146214-81-4) stands as a testament to the innovative intersection between organic chemistry and medicinal science. Its unique structural features make it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic domains. As research continues to uncover new synthetic methodologies and applications for boron-containing compounds like this one, its significance is poised to grow even further.